Cas no 151885-41-5 (7-Azabicyclo[2.2.1]heptane, 2-(3-pyridinyl)-, (1R,2R,4S)-)
151885-41-5 structure
Product Name:7-Azabicyclo[2.2.1]heptane, 2-(3-pyridinyl)-, (1R,2R,4S)-
CAS No:151885-41-5
MF:C11H14N2
MW:174.242262363434
CID:1328928
Update Time:2024-08-18
7-Azabicyclo[2.2.1]heptane, 2-(3-pyridinyl)-, (1R,2R,4S)- Chemical and Physical Properties
Names and Identifiers
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- 7-Azabicyclo[2.2.1]heptane, 2-(3-pyridinyl)-, (1R,2R,4S)-
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- Inchi: 1S/C11H14N2/c1-2-8(7-12-5-1)10-6-9-3-4-11(10)13-9/h1-2,5,7,9-11,13H,3-4,6H2/t9-,10+,11+/m0/s1
- InChI Key: GYACOUGJSVTBRX-HBNTYKKESA-N
- SMILES: [C@@]12([H])N[C@@]([H])(CC1)C[C@@H]2C1=CC=CN=C1
Computed Properties
- Exact Mass: 174.11582
- Monoisotopic Mass: 174.116
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 193
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
Experimental Properties
- Density: 1.098±0.06 g/cm3(Predicted)
- Melting Point: 120-122 °C(Solv: methanol (67-56-1); ethyl acetate (141-78-6))
- Boiling Point: 305.8°C at 760 mmHg
- Flash Point: 138.8°C
- Refractive Index: 1.564
- PSA: 24.92
- pka: 10.30±0.40(Predicted)
7-Azabicyclo[2.2.1]heptane, 2-(3-pyridinyl)-, (1R,2R,4S)- Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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